Cas no 2361880-11-5 (N-Ethyl-N-[2-[2-(4-fluorophenyl)-4-morpholinyl]-2-oxoethyl]-2-propenamide)

• Product Name: N-Ethyl-N-[2-[2-(4-fluorophenyl)-4-morpholinyl]-2-oxoethyl]-2-propenamide
• CAS No: 2361880-11-5
• MF: C₁₇H₂₁FN₂O₃
• MW: 320.358648061752
• CID: 5414252
• PubChem ID: 145908859
• Update Time: 2025-05-23

N-Ethyl-N-[2-[2-(4-fluorophenyl)-4-morpholinyl]-2-oxoethyl]-2-propenamide Chemical and Physical Properties

Names and Identifiers

• 2361880-11-5
• N-ethyl-N-{2-[2-(4-fluorophenyl)morpholin-4-yl]-2-oxoethyl}prop-2-enamide
• Z2890641632
• EN300-26585541
• N-Ethyl-N-[2-[2-(4-fluorophenyl)-4-morpholinyl]-2-oxoethyl]-2-propenamide

• Inchi： 1S/C17H21FN2O3/c1-3-16(21)19(4-2)12-17(22)20-9-10-23-15(11-20)13-5-7-14(18)8-6-13/h3,5-8,15H,1,4,9-12H2,2H3
• InChI Key： LPVMJMLWLOINOR-UHFFFAOYSA-N
• SMILES： C(N(CC)CC(N1CCOC(C2=CC=C(F)C=C2)C1)=O)(=O)C=C

Computed Properties

• Exact Mass: 320.15362070g/mol
• Monoisotopic Mass: 320.15362070g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 436
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 49.8Ų

Experimental Properties

• Density: 1.185±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 527.8±50.0 °C(Predicted)
• pka: -1.04±0.70(Predicted)

Additional information on N-Ethyl-N-[2-[2-(4-fluorophenyl)-4-morpholinyl]-2-oxoethyl]-2-propenamide

N-Ethyl-N-[2-[2-(4-Fluorophenyl)-4-Morpholinyl]-2-Oxoethyl]-2-Propenamide: A Comprehensive Overview

The compound N-Ethyl-N-[2-[2-(4-Fluorophenyl)-4-Morpholinyl]-2-Oxoethyl]-2-Propenamide, identified by the CAS number 2361880-11-5, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of amides, specifically featuring a morpholine ring system and a fluorophenyl group, which contribute to its unique chemical properties and reactivity.

The structure of this compound is characterized by a central morpholine ring, which is a six-membered ring containing two oxygen atoms and two nitrogen atoms. The morpholine ring is further substituted with a 4-fluorophenyl group, enhancing its electronic properties and making it suitable for various synthetic transformations. The 2-propenamide moiety attached to the morpholine ring introduces additional functionality, such as the ability to participate in conjugation and hydrogen bonding, which are critical for its biological activity.

Recent studies have highlighted the importance of such compounds in drug discovery, particularly in the development of inhibitors for various enzymes and receptors. For instance, research has shown that analogs of this compound exhibit potent inhibitory activity against certain kinases, making them promising candidates for anti-cancer therapies. The presence of the fluorophenyl group also plays a significant role in modulating the pharmacokinetic properties of the molecule, such as absorption, distribution, metabolism, and excretion (ADME).

From a synthetic perspective, the construction of this compound involves multi-step reactions, including nucleophilic substitutions, condensations, and oxidations. The use of morpholine derivatives as intermediates has been well-documented in organic synthesis, providing a versatile platform for constructing complex molecules. The introduction of the 2-propenamide group typically involves amide bond formation, which can be achieved through various methods such as peptide coupling or nucleophilic acyl substitution.

In terms of applications, this compound has shown potential in several areas beyond pharmaceuticals. For example, its ability to form stable complexes with metal ions makes it a candidate for coordination chemistry studies. Additionally, the presence of electron-withdrawing groups like the fluorophenyl moiety enhances its stability under harsh conditions, making it suitable for use in industrial catalysis or as a precursor for advanced materials.

Recent advancements in computational chemistry have also provided deeper insights into the electronic structure and reactivity of this compound. Quantum mechanical calculations have revealed that the conjugation between the morpholine ring and the 2-propenamide group significantly affects its electronic properties, which can be exploited for designing more efficient synthetic routes or optimizing its biological activity.

In conclusion, N-Ethyl-N-[2-[2-(4-Fluorophenyl)-4-Morpholinyl]-2-Oxoethyl]-2-Propenamide (CAS No. 2361880-11-5) is a versatile compound with diverse applications in organic synthesis and drug discovery. Its unique structure and functional groups make it an attractive target for further research and development across multiple disciplines.